Cas no 920967-16-4 (Carbonic acid, decyl iodomethyl ester)

• Product Name: Carbonic acid, decyl iodomethyl ester
• CAS No: 920967-16-4
• MF: C₁₂H₂₃IO₃
• MW: 342.213696718216
• CID: 746693
• PubChem ID: 71422626
• Update Time: 2025-04-19

Carbonic acid, decyl iodomethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, decyl iodomethyl ester
• decyl iodomethyl carbonate
• DTXSID30841645
• SCHEMBL21433871
• 920967-16-4

• Inchi： 1S/C12H23IO3/c1-2-3-4-5-6-7-8-9-10-15-12(14)16-11-13/h2-11H2,1H3
• InChI Key： NKKTXJLCLWRXIN-UHFFFAOYSA-N
• SMILES： ICOC(=O)OCCCCCCCCCC

Computed Properties

• Exact Mass: 342.06919g/mol
• Monoisotopic Mass: 342.06919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 35.5Ų